2-(Benzylsulfinyl)-1,1-bis(4-chlorophenyl)-1-ethanol

• IUPAC Name: 2-benzylsulfinyl-1,1-bis(4-chlorophenyl)ethanol
• InChI: InChI=1S/C21H18Cl2O2S/c22-19-10-6-17(7-11-19)21(24,18-8-12-20(23)13-9-18)15-26(25)14-16-4-2-1-3-5-16/h1-13,24H,14-15H2
• InChI Key: GJYABQOTGJEBQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)CC(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O
• Molecular Formula: C21H18Cl2O2S
• Molecular Weight: 405.3 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes the compound’s melting point, boiling point, solubility, density, and other physical properties, as well as its chemical stability and reactivity.

Scientific Research Applications

Chemical Synthesis and Catalysis

• Novel Sample Preparation Techniques : A study detailed the development of dispersive liquid-phase microextraction for the preconcentration and determination of dicofol and its degradation products in water samples. This method utilized ionic liquids as extraction solvents, showcasing an innovative approach to sample preparation in environmental analytical chemistry (Li et al., 2010).

• Antimicrobial Compound Synthesis : Research on the synthesis of novel compounds for antimicrobial evaluation highlighted the creation of condensed new triazolopyrimidines. This process demonstrated the chemical versatility of similar phenyl-substituted compounds in generating biologically active molecules (Vora & Vyas, 2019).

• Oxidation Catalysis : A study on the efficient and selective oxidation of alcohols catalyzed by oxo-rhenium complexes used sulfoxides as oxidant agents, illustrating the chemical utility of sulfoxide-related compounds in catalysis. This work particularly noted the selective oxidation of primary alcohols to aldehydes, emphasizing the chemical utility and efficiency of sulfoxide derivatives in synthesis processes (Sousa et al., 2013).

Environmental and Analytical Applications

• Environmental Monitoring : The study on the source of DDT and its metabolites in Turkish agricultural soils revealed DDT contamination from dicofol, highlighting the importance of monitoring and analyzing degradation products of chlorophenyl compounds in environmental contexts (Turgut et al., 2012).

• Advanced Analytical Techniques : Research on the chromatographic study of chiral recognition by a stationary phase based on cellulose tris(3,5-dichlorophenylcarbamate) explored the exceptional chiral recognition of benzylsulfinyl derivatives. This investigation highlights the nuanced analytical approaches required to differentiate and study chiral molecules in complex mixtures, underscoring the relevance of compounds like 2-(Benzylsulfinyl)-1,1-bis(4-chlorophenyl)-1-ethanol in advanced analytical methods (Carradori et al., 2018).

Safety And Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and other safety-related properties.